molecular formula C9H10N2O4S2 B017389 5-(2-Aminoethyl)dithio-2-nitrobenzoic Acid CAS No. 71899-86-0

5-(2-Aminoethyl)dithio-2-nitrobenzoic Acid

Cat. No.: B017389
CAS No.: 71899-86-0
M. Wt: 274.3 g/mol
InChI Key: DSNFVSIOSWJQBV-UHFFFAOYSA-N
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Description

A more base-stable alternative to Ellman’s reagent for the quant

Scientific Research Applications

  • Synthesis Optimization : Zhang (2012) focused on optimizing the synthesis method and process conditions of synthetic 2-amino-5-nitrobenzoic acids, which aids the development of China's fine intermediates industry (Zhang, 2012).

  • Protein Nitrosation : Studebaker, Zhang, and Means (1996) identified 5-Nitrosothio-2-nitrobenzoate as a rapid reagent for nitrosating thiol groups in proteins, useful for protein nitrosation and spectrophotometric detection (Studebaker, Zhang, & Means, 1996).

  • Crystal Structure Analysis : The study of the crystal structure of 5-amino-2-nitrobenzoic acid by Mrozek and Głowiak (2004) revealed a monoclinic P21/c space group with unique hydrogen bonding, contributing to the understanding of its molecular structure (Mrozek & Głowiak, 2004).

  • Sulfhydryl Group Determination : Ellman's 1959 research demonstrated this compound's utility in determining sulfhydryl groups in biological materials and its potential in splitting disulfide bonds by reduced heme in blood (Ellman, 1959).

  • Hydrogen Bonding and Structure : Prior and Wadhawan (2012) studied the monohydrate of 5,5′-dithiobis(2-nitrobenzoic acid), highlighting its unusual hydrogen bonding and structural arrangements (Prior & Wadhawan, 2012).

  • Electrochemical Properties : Marín and Gálvez (1980) found that 5,5′-dithiobis-2 nitrobenzoic acid exhibits distinct electrochemical properties, useful in studies of electrostatic environments of thiol groups in proteins (Marín & Gálvez, 1980).

  • Alternative to Ellman's Reagent : Zhu, Dhimitruka, and Pei (2004) identified 5-(2-Aminoethyl)dithio-2-nitrobenzoate as a more base-stable alternative to Ellman's reagent for thiol content quantitation and enzymatic assays (Zhu, Dhimitruka, & Pei, 2004).

Mechanism of Action

Target of Action

The primary target of 5-(2-Aminoethyl)dithio-2-nitrobenzoic Acid is free sulfhydryl groups . These groups are found in various proteins and peptides, and their reactivity plays a crucial role in many biological processes.

Mode of Action

This compound interacts with its targets by reacting with free thiols . This reaction is similar to that of Ellman’s reagent, a commonly used compound for quantifying thiol contents . This compound is more base-stable, which allows it to maintain its reactivity under basic ph conditions .

Result of Action

The primary result of the compound’s action is the quantification of thiol contents . By reacting with free thiols, it allows for the measurement of these groups in various samples. This can be useful in a variety of research and clinical applications, such as determining the sulfhydryl content in proteins, peptides, and tissues .

Action Environment

The action of this compound can be influenced by environmental factors such as pH. As mentioned earlier, the compound is more stable under basic conditions . Therefore, its efficacy and stability could potentially be affected by changes in pH. Other environmental factors that could influence its action include temperature and the presence of other reactive species.

Safety and Hazards

For safety and hazards information, please refer to the Material Safety Data Sheet (MSDS) of the compound .

Properties

IUPAC Name

5-(2-aminoethyldisulfanyl)-2-nitrobenzoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H10N2O4S2/c10-3-4-16-17-6-1-2-8(11(14)15)7(5-6)9(12)13/h1-2,5H,3-4,10H2,(H,12,13)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DSNFVSIOSWJQBV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1SSCCN)C(=O)O)[N+](=O)[O-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H10N2O4S2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40593123
Record name 5-[(2-Aminoethyl)disulfanyl]-2-nitrobenzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40593123
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

274.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

71899-86-0
Record name 5-[(2-Aminoethyl)disulfanyl]-2-nitrobenzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40593123
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Customer
Q & A

Q1: How does 5-(2-Aminoethyl)dithio-2-nitrobenzoic acid interact with thiols and what are the downstream effects of this interaction?

A1: this compound (ADNB) reacts with thiol groups through a thiol-disulfide exchange reaction. This results in the cleavage of the disulfide bond in ADNB and the formation of a new disulfide bond between ADNB and the thiol-containing molecule. This reaction releases 2-nitro-5-thiobenzoate (TNB), which exhibits a strong absorbance at 412 nm. [1] This colorimetric change allows for the quantification of thiol groups in solution. [2]

Q2: Can you elaborate on the use of fluorescent probes as alternatives to ADNB in thiol quantification, particularly in enzyme assays?

A2: While ADNB offers a colorimetric method for thiol quantification, fluorescent or chemiluminescent probes provide advantages for enzyme assays, particularly in high-throughput screening for enzyme inhibitors. [1] For instance, using a dioxetane-disulfide derivative as a chemiluminescent probe instead of ADNB significantly improved the sensitivity of the acetylcholinesterase assay with acetylthiocholine. [1] Fluorescent probes offer higher sensitivity and are more amenable to automation, making them desirable for large-scale screening efforts in drug discovery. [1]

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